1. Home
  2. Product
  3. (3S,4Ar,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol
(3S,4Ar,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol (3S,4Ar,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol
Brand Name: Vulcanchem
CAS No.: 13854-94-9
VCID: VC20980033
InChI: InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h19,21-25,31H,2,9-18H2,1,3-8H3/t19-,21-,22+,23-,24+,25-,27-,28+,29-,30-/m1/s1
SMILES: CC1CCC2(CCC3(C(C2C1=C)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol

(3S,4Ar,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol

CAS No.: 13854-94-9

Cat. No.: VC20980033

Molecular Formula: C30H50O

Molecular Weight: 426.7 g/mol

* For research use only. Not for human or veterinary use.

(3S,4Ar,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol - 13854-94-9

Specification

CAS No. 13854-94-9
Molecular Formula C30H50O
Molecular Weight 426.7 g/mol
IUPAC Name (3S,4aR,6aR,6aR,6bR,8aR,11R,12aR,14aR,14bR)-4,4,6a,6b,8a,11,14b-heptamethyl-12-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,11,12a,13,14,14a-hexadecahydropicen-3-ol
Standard InChI InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h19,21-25,31H,2,9-18H2,1,3-8H3/t19-,21-,22+,23-,24+,25-,27-,28+,29-,30-/m1/s1
Standard InChI Key FPEQZEXTCWHNGF-WWXACCNBSA-N
Isomeric SMILES C[C@@H]1CC[C@@]2(CC[C@@]3([C@@H]([C@H]2C1=C)CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)C)C
SMILES CC1CCC2(CCC3(C(C2C1=C)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C
Canonical SMILES CC1CCC2(CCC3(C(C2C1=C)CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19